Cas no 178603-06-0 (Bicyclo[2.2.1]heptan-2-one,1-amino-3,3-dimethyl-, (1R,4R)-)

• Product name: Bicyclo[2.2.1]heptan-2-one,1-amino-3,3-dimethyl-, (1R,4R)-
• CAS No: 178603-06-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 112923
• PubChem ID: 10931643

Bicyclo[2.2.1]heptan-2-one,1-amino-3,3-dimethyl-, (1R,4R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1-amino-3,3-dimethyl-, (1R,4R)-
• Bicyclo[2.2.1]heptan-2-one, 1-amino-3,3-dimethyl-, (1R,4R)- (9CI)
• (1R,4R)-1-AMINO-3,3-DIMETHYLBICYCLO[2.2.1]HEPTAN-2-ONE
• 178603-06-0

• Inchi： InChI=1S/C9H15NO/c1-8(2)6-3-4-9(10,5-6)7(8)11/h6H,3-5,10H2,1-2H3
• InChI Key： ZMNXBIJJEFGJQS-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2CCC1(C2)N

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 43.09